Cas no 127727-75-7 (2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one
• CAS No: 127727-75-7
• MF: C₁₆H₁₅ClO₂
• MW: 274.742103815079
• CID: 4585762
• PubChem ID: 14744780
• Update Time: 2025-05-22

2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one
• Ethanone, 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)-

• Inchi： 1S/C16H15ClO2/c1-2-19-15-9-5-13(6-10-15)16(18)11-12-3-7-14(17)8-4-12/h3-10H,2,11H2,1H3
• InChI Key： GHBKJYWFUXFNSZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCC)C=C1)CC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one

Comprehensive Overview of 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one (CAS No. 127727-75-7)

2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one, with the CAS number 127727-75-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring both chlorophenyl and ethoxyphenyl groups, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its synthetic pathways, physicochemical properties, and biological activities, making it a subject of numerous scientific inquiries.

The compound's molecular formula and structural features contribute to its versatility in various chemical reactions. Its chlorophenyl moiety enhances its reactivity, while the ethoxyphenyl group provides stability, making it a valuable intermediate in organic synthesis. Recent studies have explored its role in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways. This aligns with the growing demand for precision medicine and targeted drug delivery systems, which are among the most searched topics in modern pharmacology.

In addition to its pharmaceutical potential, 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one is also investigated for its applications in advanced materials. Its ability to form stable crystalline structures has prompted research into its use in optoelectronic devices and nanomaterials. These applications are highly relevant to current trends in green chemistry and sustainable technology, which dominate discussions in scientific and industrial communities. The compound's thermal stability and solubility profiles further enhance its suitability for these cutting-edge applications.

From a synthetic chemistry perspective, the preparation of 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one involves multi-step reactions, often requiring catalysts and controlled conditions to achieve high yields. Researchers have optimized these methods to improve reaction efficiency and purity, addressing common challenges such as byproduct formation and scalability. These advancements are crucial for industrial applications, where cost-effectiveness and reproducibility are paramount.

The growing interest in 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one is also reflected in the increasing number of patent filings and scientific publications related to its derivatives. Its potential as a building block for more complex molecules has made it a focal point in medicinal chemistry and drug discovery. As the scientific community continues to explore its properties, this compound is expected to play a pivotal role in the development of next-generation therapeutics and functional materials.

In conclusion, 2-(4-chlorophenyl)-1-(4-ethoxyphenyl)ethan-1-one (CAS No. 127727-75-7) represents a promising area of research with broad implications for pharmaceuticals, materials science, and chemical engineering. Its unique structural attributes and diverse applications make it a compound of significant interest, aligning with contemporary scientific and industrial priorities. As research progresses, this compound is likely to unlock new possibilities in innovation and technology.